N-Methyl-methamidophos mechanism of action on acetylcholinesterase
N-Methyl-methamidophos mechanism of action on acetylcholinesterase
An In-Depth Technical Guide to the Mechanism of N-Methyl-Methamidophos-Induced Acetylcholinesterase Inhibition
Abstract
N-Methyl-methamidophos, a potent organophosphate (OP) insecticide, exerts its neurotoxic effects primarily through the inhibition of acetylcholinesterase (AChE), an enzyme critical for the termination of nerve impulses.[1][2] This guide provides a comprehensive technical overview of the molecular mechanisms underpinning the interaction between N-Methyl-methamidophos and AChE. We will explore the intricate details of the AChE active site, the multi-step inhibition process involving covalent modification, the phenomenon of "aging" that leads to irreversible inhibition, and the therapeutic strategies for enzyme reactivation. This document is intended for researchers, toxicologists, and drug development professionals, offering field-proven insights into experimental design and data interpretation for studying this class of neurotoxins.
Introduction to the Cholinergic Synapse and Organophosphate Action
The Critical Role of Acetylcholinesterase (AChE)
Acetylcholinesterase is a serine hydrolase that plays an indispensable role in the nervous systems of insects and mammals.[3] Its primary function is the rapid hydrolysis of the neurotransmitter acetylcholine (ACh) into choline and acetic acid within the synaptic cleft.[4] This enzymatic degradation terminates the nerve signal, allowing the postsynaptic neuron or muscle cell to return to its resting state, ready for subsequent stimulation.[4] The catalytic efficiency of AChE is exceptionally high, ensuring precise temporal control of neurotransmission.
The active site of AChE is a complex, gorge-like structure approximately 20 angstroms deep.[5] It contains two principal subsites: an anionic subsite that binds the positively charged quaternary amine of acetylcholine and an esteratic subsite containing the catalytic triad.[5][6] This triad, composed of Serine (Ser203), Histidine (His447), and Glutamate (Glu334), orchestrates the hydrolysis of the ester bond in acetylcholine.[5][7]
N-Methyl-Methamidophos: An Organophosphate Neurotoxin
N-Methyl-methamidophos belongs to the organophosphate class of compounds, widely used as insecticides due to their potent neurotoxicity.[1][8] Like other OPs, its mechanism of action is the inhibition of AChE.[2][9] By blocking AChE, N-Methyl-methamidophos causes an accumulation of acetylcholine in the synapse, leading to hyperstimulation of cholinergic receptors.[10][11] This uncontrolled stimulation results in a state of cholinergic crisis, characterized by symptoms ranging from excessive salivation and muscle spasms to respiratory failure and death.[1][10]
The Molecular Mechanism of AChE Inhibition
The inhibition of AChE by N-Methyl-methamidophos is not a simple binding event but a multi-step process that culminates in the formation of a stable, covalent bond. This process effectively renders the enzyme non-functional.
Phosphorylation of the Active Site Serine
The core mechanism of action involves the phosphorylation of the catalytic serine residue (Ser203) within the AChE active site.[10][12] The phosphorus atom of N-Methyl-methamidophos is electrophilic and is attacked by the nucleophilic hydroxyl group of Ser203. This results in the formation of a covalent phosphyl-serine bond and the release of a leaving group.[3][4][13]
This covalent modification is long-lasting and effectively irreversible under normal physiological conditions, distinguishing it from reversible inhibitors.[13] The resulting phosphylated enzyme is unable to hydrolyze acetylcholine, leading to the toxic accumulation of the neurotransmitter.[10]
Caption: A streamlined workflow for the Ellman-based AChE inhibition assay.
Step-by-Step Protocol for Measuring AChE Inhibition
This protocol provides a self-validating system for determining the inhibitory potential of N-Methyl-methamidophos.
-
Reagent Preparation:
-
Prepare a 100 mM sodium phosphate buffer (pH 7.5-8.0). [14] * Reconstitute purified AChE (e.g., from electric eel or recombinant human) in the buffer to a working concentration.
-
Prepare a stock solution of DTNB (Ellman's reagent) in the buffer.
-
Prepare a stock solution of acetylthiocholine iodide (ATChI) substrate in the buffer. [15] * Prepare serial dilutions of N-Methyl-methamidophos in the appropriate solvent (e.g., ethanol or DMSO) and then dilute further in buffer.
-
-
Assay Setup (96-well plate format):
-
Control Wells: Add buffer, AChE solution, and DTNB. These wells represent 100% enzyme activity.
-
Inhibitor Wells: Add buffer, AChE solution, DTNB, and varying concentrations of N-Methyl-methamidophos.
-
Blank Wells: Add buffer, DTNB, and the highest concentration of inhibitor to control for any non-enzymatic reactions.
-
Pre-incubate the plate for a defined period (e.g., 15-30 minutes) to allow the inhibitor to interact with the enzyme.
-
-
Reaction Initiation and Measurement:
-
Initiate the reaction by adding the ATChI substrate solution to all wells simultaneously using a multichannel pipette. [15] * Immediately place the plate in a microplate reader capable of kinetic measurements.
-
Measure the change in absorbance at 412 nm over time (e.g., every minute for 10-15 minutes). [15]
-
-
Data Analysis and Interpretation:
-
Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance vs. time curve.
-
Calculate the percentage of inhibition for each inhibitor concentration using the formula: % Inhibition = (1 - (V_inhibitor / V_control)) * 100.
-
Plot the % Inhibition against the logarithm of the inhibitor concentration to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).
-
Key Kinetic Parameters
A comprehensive analysis goes beyond the IC50 value to determine specific kinetic constants that describe the inhibition process.
| Parameter | Description | Significance |
| IC50 | The concentration of an inhibitor that reduces enzyme activity by 50%. | A common measure of inhibitor potency; lower values indicate higher potency. |
| k_i | The bimolecular rate constant for the inhibition reaction. | Describes the overall rate of enzyme phosphorylation, incorporating both binding affinity and the rate of the chemical reaction. [12] |
| k_a | The first-order rate constant for the aging process. | Quantifies the rate at which the phosphylated enzyme becomes resistant to reactivation. A higher k_a indicates faster aging. [10] |
| k_s | The rate constant for spontaneous reactivation. | Describes the slow, spontaneous hydrolysis of the phosphyl-serine bond, restoring enzyme activity. For most OPs, this rate is negligible. [10][13] |
Reactivation of Inhibited AChE: A Therapeutic Challenge
The primary medical countermeasure for organophosphate poisoning involves the administration of an oxime reactivator, such as pralidoxime (2-PAM). [4][16]
The Mechanism of Oxime Reactivation
Oximes are strong nucleophiles that can displace the organophosphate group from the active site serine of AChE, thereby restoring the enzyme's function. [16][17][18]The oxime attacks the phosphorus atom of the bound inhibitor, forming a phosphyloxime and liberating the active enzyme. [18] However, the efficacy of oxime therapy is a race against time. Once the enzyme-inhibitor complex has "aged," the conformational changes and strengthened bond make it highly resistant to nucleophilic attack by the oxime. [19]Therefore, the successful treatment of OP poisoning is critically dependent on the rapid administration of the reactivator. [11]
Caption: The competing pathways of aging and oxime-mediated reactivation.
Conclusion and Future Directions
N-Methyl-methamidophos acts as a potent neurotoxin through the progressive and ultimately irreversible inhibition of acetylcholinesterase. The mechanism involves the covalent phosphorylation of the active site serine, followed by a time-dependent aging process that prevents therapeutic reactivation. Understanding these molecular interactions is paramount for the development of more effective antidotes and for assessing the environmental and toxicological risks posed by this class of compounds.
Future research should focus on developing broad-spectrum oxime reactivators that are effective against a wider range of aged organophosphates and possess better blood-brain barrier penetration. [21]Additionally, exploring strategies to retard the aging process or to realkylate the aged enzyme could open new avenues for post-exposure treatment. [16]
References
-
Methamidophos - Food and Agriculture Organization of the United Nations. (n.d.). Retrieved from [Link]
-
National Center for Biotechnology Information. (n.d.). Methamidophos. PubChem Compound Database. Retrieved from [Link]
-
Albuquerque, E. X., et al. (1998). Methamidophos: an anticholinesterase without significant effects on postsynaptic receptors or transmitter release. Journal of Pharmacology and Experimental Therapeutics, 284(3), 1039-1049. Retrieved from [Link]
-
Skrinjaric-Spoljar, M., et al. (1979). The mechanism of ageing of phosphonylated acetylcholinesterase. Biochimica et Biophysica Acta (BBA) - Enzymology, 580(2), 300-307. Retrieved from [Link]
-
ResearchGate. (n.d.). Structural formulas of methamidophos and acephate. Retrieved from [Link]
-
Masson, P. (2023). Mechanisms of Organophosphate Toxicity and the Role of Acetylcholinesterase Inhibition. International Journal of Molecular Sciences, 24(20), 15410. Retrieved from [Link]
-
Keeley, L. (2011, October 26). Acetylcholinesterase and Insecticide Inhibition. YouTube. Retrieved from [Link]
-
Li, Y., et al. (2023). Study on Spontaneous Reactivation and Aging of Acetylcholinesterase Inhibited by Paraoxon and Malaoxon in Ten Species. Molecules, 28(18), 6682. Retrieved from [Link]
-
Wikipedia. (n.d.). VX (nerve agent). Retrieved from [Link]
-
Lotti, M., & Johnson, M. K. (1978). Concentration-dependent kinetics of acetylcholinesterase inhibition by the organophosphate paraoxon. Biochemical Journal, 171(3), 759-762. Retrieved from [Link]
-
Kuca, K., et al. (2020). Oxime-mediated reactivation of organophosphate-inhibited acetylcholinesterase with emphasis on centrally-active oximes. Neurotoxicology, 80, 91-100. Retrieved from [Link]
-
Taylor, P., & Radic, Z. (2021). Acetylcholinesterase: Structure, dynamics, and interactions with organophosphorus compounds. Protein Science, 30(9), 1735-1750. Retrieved from [Link]
-
Public Health Toxicology. (2023, September 28). Simple and rapid colorimetric method for determination of erythrocyte and plasma cholinesterase activities and comparison with the standard Ellman's method. Retrieved from [Link]
-
Wikipedia. (n.d.). Acetylcholinesterase. Retrieved from [Link]
-
Dr.Oracle. (2025, July 28). What is the mechanism of formation of aged acetylcholinesterase (AChE) complexes in the context of organophosphate exposure? Retrieved from [Link]
-
Amitai, G., et al. (1998). Acceleration of Oxime-Induced Reactivation of Organophosphate-Inhibited Fetal Bovine Serum Acetylcholinesterase by Monoquaternary and Bisquaternary Ligands. Biochemical Pharmacology, 56(6), 757-764. Retrieved from [Link]
-
ResearchGate. (n.d.). Mechanism of reactivation of OP-inhibited AChE with oximate anion,... Retrieved from [Link]
-
Alza-channel. (2017, December 29). Organophosphate Poisoning animation. YouTube. Retrieved from [Link]
-
Proteopedia. (2018, December 16). Human Acetylcholinesterase. Retrieved from [Link]
-
Chemistry Stack Exchange. (2020, February 21). AChE Aging time of organophosphorus compounds containing hydroxyl groups. Retrieved from [Link]
-
Scribd. (n.d.). Ellman Esterase Assay Protocol. Retrieved from [Link]
-
EMBL-EBI. (n.d.). Acetylcholinesterase - Mechanism and Catalytic Site Atlas. Retrieved from [Link]
-
Chan, K. P., et al. (2015). Efforts towards treatments against aging of organophosphorus-inhibited acetylcholinesterase. Journal of Enzyme Inhibition and Medicinal Chemistry, 30(6), 879-887. Retrieved from [Link]
-
Taylor, P., & Radic, Z. (2012). Acetylcholinesterases – the structural similarities and differences. Journal of Enzyme Inhibition and Medicinal Chemistry, 27(5), 603-608. Retrieved from [Link]
Sources
- 1. Methamidophos [fao.org]
- 2. mdpi.com [mdpi.com]
- 3. Acetylcholinesterase: Structure, dynamics, and interactions with organophosphorus compounds - PMC [pmc.ncbi.nlm.nih.gov]
- 4. VX (nerve agent) - Wikipedia [en.wikipedia.org]
- 5. Acetylcholinesterase - Wikipedia [en.wikipedia.org]
- 6. Human Acetylcholinesterase - Proteopedia, life in 3D [proteopedia.org]
- 7. tandfonline.com [tandfonline.com]
- 8. Methamidophos | C2H8NO2PS | CID 4096 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 9. youtube.com [youtube.com]
- 10. mdpi.com [mdpi.com]
- 11. youtube.com [youtube.com]
- 12. Concentration-dependent kinetics of acetylcholinesterase inhibition by the organophosphate paraoxon - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. Methamidophos: an anticholinesterase without significant effects on postsynaptic receptors or transmitter release - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. sigmaaldrich.com [sigmaaldrich.com]
- 15. pdf.benchchem.com [pdf.benchchem.com]
- 16. Oxime-mediated reactivation of organophosphate-inhibited acetylcholinesterase with emphasis on centrally-active oximes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 17. Acceleration of oxime-induced reactivation of organophosphate-inhibited fetal bovine serum acetylcholinesterase by monoquaternary and bisquaternary ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. researchgate.net [researchgate.net]
- 19. Efforts towards treatments against aging of organophosphorus-inhibited acetylcholinesterase - PMC [pmc.ncbi.nlm.nih.gov]
